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BM30 Technical Support Center: Beam
Instability
Welcome to the troubleshooting guide for the BM30 (FAME) beamline. This resource is

designed to help researchers, scientists, and drug development professionals identify and

resolve common issues related to beam instability during their X-ray Absorption Spectroscopy

(XAS) experiments.

Frequently Asked Questions (FAQs)
Q1: My EXAFS/XANES data is very noisy. What are the
common causes of high noise levels?
High noise levels in XAS data can originate from several sources, broadly categorized as

statistical noise (photon counting noise) and systematic noise.[1] While statistical noise is

inherent to the photon counting process, systematic noise often points to issues with the

experimental setup or beam stability.

Common causes of excessive noise include:
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Beam Position Instability: Fluctuations in the stored beam orbit or vibrations in optical

components can cause the X-ray beam to move on the sample or detectors.[2] This is a

primary contributor to noise.

Harmonics: The presence of higher-energy X-rays (harmonics) in the beam that are not

perfectly filtered can introduce noise and distort signal amplitudes.[1] The I0 and I1 detectors

may have different sensitivities to these harmonics, leading to imperfect normalization.[1]

Improper Alignment: If the beam is partially clipped by an aperture, slit, or even a window on

the sample holder, small movements in the beam's position can translate into large intensity

fluctuations.[1]

Detector Issues: Non-linearity in detector response, incorrect offset settings, or electronic

noise can all contribute to poor data quality.[1] It is good practice to check detector offsets

regularly as they can drift.[1]

Sample Inhomogeneity: If the sample is not uniform, any beam movement will cause the

beam to probe different compositions, leading to variations in the measured absorption.[3]

Q2: I am observing sharp, non-reproducible "glitches" in
my absorption spectra. What is causing them?
Glitches are sharp, intense features in the spectrum that are not related to the sample's

absorption properties. The most common cause is Bragg diffraction from the monochromator

crystals.

While the monochromator is designed to select a specific energy, at certain angles, other

crystallographic planes can also satisfy the Bragg condition for a different energy, causing a

sudden drop or spike in intensity. Improper alignment, where the beam clips an optical element

or aperture, is also a primary cause of glitches in experimental data.[1]

Troubleshooting Steps:

Slightly rotate the sample: If the glitch is due to diffraction from a single-crystal sample, a

small rotation (a fraction of a degree) can often move the diffraction peak out of the

detector's path.
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Check Beamline Alignment: Consult with the beamline scientist to ensure the slits and

apertures are correctly positioned and not clipping the beam.

Monochromator Detuning: A slight "detuning" of the second monochromator crystal can be

used to suppress harmonics, which can sometimes contribute to glitch-like artifacts.[4]

Q3: The overall intensity of my signal is drifting or
fluctuating slowly over the course of a long experiment.
What should I check?
Slow drifts in beam intensity are often related to thermal effects or long-term instability in the

synchrotron source itself.[5]

Potential Causes & Solutions:

Thermal Instability of Optics: Beamline components like mirrors and monochromator crystals

heat up under the X-ray beam.[5] If they have not reached thermal equilibrium, their

properties can change, causing the beam position or intensity to drift.[2]

Solution: Allow sufficient time for the beamline optics to warm up and stabilize before

beginning critical measurements. "Top-up" operation mode at synchrotrons is designed to

maintain a constant beam current, which significantly helps in stabilizing the thermal load

on optical components.[5]

Storage Ring Current Decay: While synchrotrons like the ESRF use top-up injection to keep

the electron beam current nearly constant, minor variations can still occur.[5] The I0 ion

chamber is designed to normalize for these fluctuations, but if the normalization is imperfect,

a drift may be observed.

Ground Settlement: On very long time scales (hours to days), minor ground settlement can

affect the alignment of the accelerator and beamline components.[5] Modern synchrotrons

have feedback systems to compensate for this.[5][6]

To diagnose the source, it is helpful to monitor the readings from the beam position monitors

(BPMs) and the I0 detector over time.
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Table 1: Common Sources of Synchrotron Beam
Disturbance and Their Timescales
This table summarizes various disturbances that can affect beam stability, based on general

synchrotron operation principles.[5][7]

Disturbance Source Approximate Timescale Potential Impact on Beam

Ground Settlement Days to Years
Changes in beam alignment

relative to beamline.

Thermal Effects (Optics,

Magnets)
Minutes to Hours

Slow drift in beam position and

angle.[2][5]

Power Supply Ripple/Noise Milliseconds to Seconds AC beam motion (vibrations).

Mechanical Vibrations (Pumps,

etc.)
0.1 - 200 Hz AC beam motion, jitter.[5]

Insertion Device Changes Seconds
Small, correctable shifts in

beam orbit.[7]

Impedances / Wakefields Nanoseconds to Microseconds Collective beam instabilities.[7]

Troubleshooting Workflows & Protocols
A systematic approach is crucial for efficiently diagnosing the cause of beam instability. The

following workflow provides a general guide.
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Caption: General troubleshooting workflow for beam instability issues.
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Experimental Protocol 1: Beamline Stability Check
This protocol should be performed if you suspect drifts or fluctuations originating from the

beamline optics.

Objective: To verify the stability of key optical components on BM30.

Methodology:

Record Initial State: Note the current time, storage ring current, and the readings from the I0

and I1 ion chambers.

Check Monochromator Temperature: The first crystal of the Si[8] monochromator is liquid

nitrogen cooled. Verify that its temperature is stable at its setpoint (-165°C). Fluctuations

here can cause energy drifts.

Monitor Mirror Positions: BM30 uses two mirrors (M1 and M2) for collimation, focusing, and

harmonic rejection. Check the beamline control software to ensure that the mirror positions

and curvatures are stable and not oscillating.

Check Slit Positions: Verify that the beam-defining slits are not moving. Unintended

movement can clip the beam and introduce significant noise.

Perform a "No Sample" Scan: Remove the sample from the beam path and perform a short

energy scan. The ratio of I1/I0 should be smooth and free of major fluctuations. This helps

isolate issues with detectors from sample-induced problems.

Repeat Measurements: After a period of 30-60 minutes, repeat steps 1-3 to check for any

significant drift.

Consult Beamline Staff: If you observe any unexplained drifts or fluctuations in these

parameters, report your findings to the beamline scientist.

Experimental Protocol 2: Harmonic Rejection Tuning
This procedure is used to minimize the contribution of higher-energy harmonics from the

monochromator, which is a common source of systematic noise.[1]
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Objective: To optimize the signal-to-noise ratio by suppressing harmonic contamination.

Methodology:

Position at a Flat Region: Set the monochromator to an energy above the absorption edge in

a region where the EXAFS signal is relatively flat.

Monitor I0 Intensity: Observe the reading from the I0 detector.

"Detune" the Monochromator: Using the beamline control software, slightly adjust the angle

of the second monochromator crystal relative to the first. This is often called "rocking the

crystal."

Find the Peak: You will observe the I0 intensity rise to a maximum (the "fully tuned" position)

and then fall off.

Set the Detuned Position: For optimal harmonic rejection, the monochromator should be set

to a position where the intensity is reduced to 50-70% of its peak value on one side of the

rocking curve.[4] This preferentially removes the higher-energy harmonics, which have a

narrower rocking curve, while retaining a majority of the fundamental energy flux.

Verify Spectrum Quality: Re-measure a portion of your spectrum to confirm that the noise

level has improved and that no new artifacts have been introduced.

Understanding Common Data Quality Issues: The
"HALO" Principle
Many common sources of noise and distortion in XAS data can be summarized by the

mnemonic HALO: Harmonics, Alignment, Linearity, and Offsets.[1] Addressing these four areas

can solve a majority of beam-related experimental problems.
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HALO Principle:
Key Sources of Data Error

H: Harmonics A: Alignment L: Linearity O: Offsets

Monochromator passes multiples
of the selected energy (e.g., E, 2E, 3E).

Leads to incorrect absorption values.

Beam is partially blocked ('clipped')
by slits, apertures, or sample holders.
Small beam movements cause large

intensity changes.

Detectors do not respond linearly
to high photon flux.

Causes distortion in measured
absorption, especially for concentrated samples.

Detectors have a non-zero reading
with no X-rays ('dark current').

If not properly subtracted, this can
cause errors in normalization.

Click to download full resolution via product page

Caption: The HALO mnemonic for troubleshooting XAS data quality.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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